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Picrosirius Red (PSR) staining is a widely used histological technique for the visualization and

quantification of collagen fibers in tissue sections. This method is highly valued in fibrosis

research, tissue remodeling studies, and the assessment of connective tissue in various

pathologies due to its specificity and the enhancement of collagen's natural birefringence under

polarized light.

Developed by Dr. Luiz Carlos U. Junqueira in 1979, the technique combines the dye Sirius Red

F3B with picric acid.[1] The elongated sulfonated dye molecules bind to the long axis of

collagen fibrils, and the picric acid facilitates this specific binding. When viewed with a standard

bright-field microscope, collagen appears red on a pale yellow background.[1][2] However, the

true power of PSR staining is revealed with polarized light microscopy, where collagen fibers

exhibit a strong birefringence, appearing in shades of yellow, orange, red, or green depending

on their thickness and organization.[1][3] This allows for a more detailed analysis of collagen

architecture. Thicker, more mature Type I collagen fibers typically appear yellow to red, while

thinner, less organized Type III collagen fibers (reticular fibers) appear green.[4][5]

Experimental Protocols
This section provides a detailed, step-by-step protocol for performing Picrosirius Red staining

on formalin-fixed, paraffin-embedded (FFPE) tissue sections.
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I. Reagent Preparation
Proper preparation of reagents is critical for successful and reproducible staining.

Reagent Composition
Preparation
Instructions

Stability

Picrosirius Red

Staining Solution

0.5 g Sirius Red F3B

(Direct Red 80) in 500

mL of saturated

aqueous picric acid

(1.3% in water).[1]

Dissolve Sirius Red

F3B powder in the

saturated picric acid

solution. Mix

thoroughly. Filtration

of the solution is

recommended.[6]

Stable for at least 3

years at room

temperature. Can be

reused.[1][2][7]

Acidified Water (Wash

Solution)

5 mL of glacial acetic

acid in 1 L of distilled

or tap water (0.5%

acetic acid).[1][2]

Add the glacial acetic

acid to the water and

mix well.

Stable at room

temperature.

Weigert's Iron

Hematoxylin (Optional

Nuclear Stain)

Working solution is

prepared by mixing

equal parts of Solution

A and Solution B.

Follow the

manufacturer's

instructions for the

specific kit. The

working solution is

typically stable for up

to 2 weeks.[8]

Working solution

stable for up to 2

weeks.[8]

II. Staining Procedure for Paraffin-Embedded Tissues
This protocol outlines the key steps from deparaffinization to final mounting.

A. Deparaffinization and Rehydration:

This process removes the paraffin wax from the tissue, allowing aqueous stains to penetrate.[9]

Xylene: Immerse slides in two to three changes of xylene for 5-10 minutes each to

completely remove the paraffin.[1][9][10]
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Ethanol (Absolute): Transfer slides through two changes of 100% ethanol for 2-5 minutes

each to remove the xylene.[1][10]

Graded Ethanol: Rehydrate the tissue by immersing the slides through a series of graded

ethanol solutions: 95% for 2-5 minutes, followed by 70% for 2-5 minutes.[1][10]

Distilled Water: Rinse the slides thoroughly in distilled water.[1]

B. Optional Nuclear Staining:

To visualize cell nuclei, a nuclear counterstain can be applied before PSR staining.

Weigert's Hematoxylin: Stain the sections in Weigert's Iron Hematoxylin for 8 minutes.[8][11]

Washing: Wash the slides in running tap water for 10 minutes.[2][8]

C. Picrosirius Red Staining:

Staining: Completely cover the tissue section with the Picrosirius Red solution and incubate

for 60 minutes at room temperature.[3][4] Shorter incubation times are not recommended as

they may not result in equilibrium staining.[1][2]

Washing: Briefly rinse the slides in two changes of acidified water (0.5% acetic acid solution).

[1][2][3] This step is crucial to prevent the loss of dye that occurs when washing with water.

[1][2]

D. Dehydration and Mounting:

Ethanol (Absolute): Dehydrate the sections rapidly in three changes of 100% ethanol.[1][4]

Clearing: Clear the slides in two changes of xylene.[1][3]

Mounting: Mount the coverslip using a resinous mounting medium.[1][3]

Quantitative Data Summary
The following tables provide a summary of the key quantitative parameters of the Picrosirius

Red staining protocol.
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Table 1: Reagent Concentrations
Reagent Component 1

Concentration
1

Component 2
Concentration
2

Picrosirius Red

Solution

Sirius Red F3B

(Direct Red 80)
0.1% (w/v)

Saturated

Aqueous Picric

Acid

1.3% (w/v)

Acidified Water
Glacial Acetic

Acid
0.5% (v/v) Distilled Water 99.5% (v/v)

Table 2: Incubation Times
Step Reagent Time Temperature

Deparaffinization

(Xylene)
Xylene

2-3 changes, 5-10 min

each
Room Temperature

Rehydration (Ethanol

Series)

100%, 95%, 70%

Ethanol
2-5 min each Room Temperature

Optional Nuclear

Staining
Weigert's Hematoxylin 8 min Room Temperature

Staining
Picrosirius Red

Solution
60 min Room Temperature

Washing Acidified Water 2 changes, brief rinse Room Temperature

Dehydration (Ethanol) 100% Ethanol 3 changes, brief Room Temperature

Clearing Xylene 2 changes, brief Room Temperature

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the complete workflow for Picrosirius Red staining of paraffin-

embedded tissues.
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Caption: Workflow for Picrosirius Red Staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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